Cas no 1691130-52-5 (4-chloro-1-2-(1-methyl-1H-pyrazol-5-yl)ethyl-1H-pyrazol-3-amine)

4-chloro-1-2-(1-methyl-1H-pyrazol-5-yl)ethyl-1H-pyrazol-3-amine structure
1691130-52-5 structure
Product Name:4-chloro-1-2-(1-methyl-1H-pyrazol-5-yl)ethyl-1H-pyrazol-3-amine
CAS No:1691130-52-5
MF:C9H12ClN5
MW:225.678079605103
CID:6614769
PubChem ID:103002429
Update Time:2023-12-06

4-chloro-1-2-(1-methyl-1H-pyrazol-5-yl)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-1-2-(1-methyl-1H-pyrazol-5-yl)ethyl-1H-pyrazol-3-amine
    • 4-chloro-1-[2-(1-methyl-1H-pyrazol-5-yl)ethyl]-1H-pyrazol-3-amine
    • 1691130-52-5
    • EN300-1107609
    • Inchi: 1S/C9H12ClN5/c1-14-7(2-4-12-14)3-5-15-6-8(10)9(11)13-15/h2,4,6H,3,5H2,1H3,(H2,11,13)
    • InChI Key: NJVSKFSIJGZRNY-UHFFFAOYSA-N
    • SMILES: ClC1C(N)=NN(C=1)CCC1=CC=NN1C

Computed Properties

  • Exact Mass: 225.0781231g/mol
  • Monoisotopic Mass: 225.0781231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 61.7Ų

4-chloro-1-2-(1-methyl-1H-pyrazol-5-yl)ethyl-1H-pyrazol-3-amine Pricemore >>

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